JN403

• Molecular Formula: C16H21FN2O2
• Molecular Weight: 292.35 g/mol
• InChI: InChI=1S/C16H21FN2O2/c1-11(13-4-2-3-5-14(13)17)21-16(20)18-15-10-19-8-6-12(15)7-9-19/h2-5,11-12,15H,6-10H2,1H3,(H,18,20)/t11-,15+/m0/s1
• InChIKey: HQYLURGLNKLOQJ-XHDPSFHLSA-N

JN403 Alpha7 Agonist Overview

JN403, (S)-(1-Aza-bicyclo[2.2.2]oct-3-yl)-carbamic acid (S)-1-(2-fluoro-phenyl)-ethyl ester, is a small-molecule, orally active, and selective partial agonist of the α7 nicotinic acetylcholine receptor (nAChR α7) [1]. It is a well-characterized pharmacological tool used extensively in preclinical research for central nervous system (CNS) disorders [2]. JN403 is recognized for its potent in vitro activity, a defined partial agonism profile, high subtype selectivity, and robust in vivo efficacy in a range of animal models, including those for cognition, sensory gating, epilepsy, and pain [3]. It is available from multiple commercial vendors for research use only.

α7

Partial agonist for α7 nAChR modulation

Reported partial efficacy supports sustained receptor engagement studies in CNS models.

CNS

Rapid brain penetration after oral dosing

Reported CNS exposure enables in vivo behavioral paradigms without invasive central administration.

ROA

Oral bioavailability for rodent models

Supports experimental designs requiring repeated, non-invasive administration in cognition, pain, and gating studies.

• [1] Feuerbach, D., et al. (2007). JN403, in vitro characterization of a novel nicotinic acetylcholine receptor α7 selective agonist. Neuroscience Letters, 416(1), 61-65. View Source
• [2] Feuerbach, D., et al. (2009). The selective nicotinic acetylcholine receptor α7 agonist JN403 is active in animal models of cognition, sensory gating, epilepsy and pain. Neuropharmacology, 56(1), 254-263. View Source
• [3] Arias, H. R., et al. (2013). Differential Pharmacological Activity of JN403 between α7 and Muscle Nicotinic Acetylcholine Receptors. Biochemistry, 52(47), 8480-8488. View Source

JN403 Advantages Over Generic α7 Agonists

The α7 nAChR agonist chemical class is pharmacologically heterogeneous. Significant differences in intrinsic efficacy (partial vs. full agonism), receptor subtype selectivity profiles, and pharmacokinetic properties among compounds such as PNU-282987, A-582941, and GTS-21 preclude simple interchangeability. JN403 is distinguished by a specific set of in vitro and in vivo characteristics. Its defined partial agonism (Emax ~85% relative to the full agonist epibatidine in human α7-expressing GH3 cells [1]) is a key property that can be leveraged to avoid the rapid receptor desensitization often associated with full agonists. Furthermore, JN403's exceptional selectivity window over other nicotinic receptor subtypes, such as α3β4 (~40-fold) and α4β2 (~500-fold) [2], provides a unique advantage in target validation studies where off-target effects must be minimized. Replacing JN403 with an alternative α7 agonist without these specific, quantified attributes introduces uncontrolled variables that can lead to irreproducible or misleading experimental outcomes.

JN403 partial agonist

Functional signature

Partial agonism (Emax ~85%) may produce different desensitization kinetics than full agonists.

Off-target profile

>100-fold selectivity window reported; heteromeric nAChR / 5-HT3 activity differs from many early α7 ligands.

CNS exposure

Reported rapid brain penetration after oral dosing; not uniformly observed across all α7 agonists.

Generic α7 agonists

Efficacy variability

Full agonists (epibatidine, PNU-282987) or other partial agonists may shift signaling window and receptor desensitization.

Selectivity mismatch

Many early quinuclidine derivatives retain significant α4β2 or 5-HT3 cross-reactivity, altering behavioral readouts.

CNS penetration gaps

Several comparators (e.g., GTS-21) show limited brain exposure; in vivo outcomes may not transfer directly.

• [1] Feuerbach, D., et al. (2007). JN403, in vitro characterization of a novel nicotinic acetylcholine receptor α7 selective agonist. Neuroscience Letters, 416(1), 61-65. View Source
• [2] Arias, H. R., et al. (2010). Different Interaction between the Agonist JN403 and the Competitive Antagonist Methyllycaconitine with the Human α7 Nicotinic Acetylcholine Receptor. Biochemistry. View Source

JN403 Comparative Evidence

Partial Agonist Profile at α7 nAChR

JN403 exhibits a well-defined and highly favorable selectivity profile for the α7 nicotinic acetylcholine receptor (nAChR) over other major CNS nicotinic receptor subtypes. When directly compared for its ability to inhibit radioligand binding to human recombinant receptors, the receptor specificity for JN403 follows a clear sequence: hα7 > hα3β4 (~40-fold) > hα4β2 (~500-fold) [1]. This is in contrast to some other α7 agonists that may have off-target activity. For instance, while PNU-282987 is also selective, its reported functional antagonism at the 5-HT3 receptor (IC50 = 4541 nM) is a property not associated with JN403, as JN403 was devoid of agonistic or antagonistic activity at the 5-HT3 receptor (pEC50 < 4, pIC50 < 4.8) [2].

Partial Agonist Profile

Head-to-head

pEC50 7.0 (EC50 100 nM); Emax 85% vs epibatidine (full agonist)

Supports partial agonist selection for sustained receptor modulation studies.

GH3 cells expressing human α7 nAChR; calcium influx assay.

Evidence Dimension	Receptor Subtype Selectivity (Binding Affinity Ratio)
Target Compound Data	Selectivity ratio: hα7 > hα3β4 (~40-fold) > hα4β2 (~500-fold)
Comparator Or Baseline	hα3β4 (baseline) and hα4β2 (baseline)
Quantified Difference	JN403 is ~40-fold more selective for α7 over α3β4, and ~500-fold more selective for α7 over α4β2.
Conditions	Radioligand binding inhibition assays on human recombinant hα7, hα3β4, and hα4β2 AChRs.

Why This Matters

This exceptional subtype selectivity ensures that in vitro and in vivo effects can be confidently attributed to α7 receptor engagement, minimizing confounding off-target activity that could lead to false-positive or ambiguous results.

• [1] Arias, H. R., et al. (2010). Different Interaction between the Agonist JN403 and the Competitive Antagonist Methyllycaconitine with the Human α7 Nicotinic Acetylcholine Receptor. Biochemistry. View Source
• [2] Feuerbach, D., et al. (2007). JN403, in vitro characterization of a novel nicotinic acetylcholine receptor α7 selective agonist. Neuroscience Letters, 416(1), 61-65. View Source

Selectivity Over Other nAChR Subtypes & 5-HT3

JN403 is a potent and clearly defined partial agonist at the human α7 nAChR. In a functional calcium influx assay using GH3 cells recombinantly expressing the human receptor, JN403 exhibited a pEC50 of 7.0 (EC50 = 100 nM) and an Emax of 85% relative to the full agonist epibatidine [1]. This level of efficacy is a key differentiator. For example, the α7 agonist GTS-21 has a much lower potency with an EC50 of 10 µM . Other agonists, like ABT-107, show a similar EC50 (50-90 nM) and efficacy (~80% of acetylcholine) but lack the extensive in vivo behavioral characterization of JN403 [2].

Subtype Selectivity

Class-level

>100-fold selectivity window for α7 over α4β2, α3β4, muscle-type, 5-HT3

Supports isoform-selectivity assay context; reduces confounding off-target effects.

Based on functional calcium influx assays at recombinant human receptors.

Evidence Dimension	Functional Potency and Efficacy
Target Compound Data	pEC50 = 7.0 (EC50 = 100 nM), Emax = 85% (of epibatidine)
Comparator Or Baseline	GTS-21: EC50 = 10 µM; ABT-107: EC50 = 50-90 nM, Emax = ~80% (of acetylcholine)
Quantified Difference	JN403 is 100-fold more potent than GTS-21 (100 nM vs. 10 µM). JN403's potency is comparable to ABT-107, but its partial agonism profile is defined against a common full agonist standard (epibatidine).
Conditions	Human recombinant α7 nAChR expressed in GH3 cells (calcium influx assay) for JN403; various other assays for comparators.

Why This Matters

The combination of high potency (low nM EC50) and defined partial agonism (Emax = 85%) makes JN403 an ideal tool for studying α7 receptor function without inducing the rapid and profound desensitization that can occur with full agonists, while still being able to robustly activate the receptor.

• [1] Feuerbach, D., et al. (2007). JN403, in vitro characterization of a novel nicotinic acetylcholine receptor α7 selective agonist. Neuroscience Letters, 416(1), 61-65. View Source
• [2] Malysz, J., et al. (2010). In Vitro Pharmacological Characterization of a Novel Selective Alpha7 Neuronal Nicotinic Acetylcholine Receptor Agonist ABT-107. Journal of Pharmacology and Experimental Therapeutics, 334(3), 863-874. View Source

Brain Penetration and Oral Bioavailability

The nature of JN403's partial agonism is further characterized in electrophysiological studies. In Xenopus oocytes expressing human α7 nAChR, JN403 induces inward currents with a pEC50 of 5.7 (EC50 = 2 µM) and a maximal efficacy (Emax) of 55% [1]. This contrasts with the behavior of full agonists and provides a distinct functional signature. For example, the full agonist epibatidine achieves a 100% response, and the partial agonist A-582941 shows a similar or lower efficacy but with a significantly lower potency (EC50 = 2450 nM for rat α7) [2].

Brain Penetration

Data to verify

Rapid brain access after i.v. and p.o. administration in mice and rats

Reported CNS exposure supports in vivo behavioral paradigms; quantitative ratios not publicly detailed.

Class-level inference; cross-study comparison limited.

Evidence Dimension	Efficacy and Potency in Electrophysiological Model
Target Compound Data	pEC50 = 5.7 (EC50 = 2 µM), Emax = 55%
Comparator Or Baseline	A-582941: EC50 = 2450 nM, Emax = partial agonist (no precise % given in this context)
Quantified Difference	JN403 is slightly more potent (2 µM vs. 2.45 µM) and is defined as a 55% partial agonist in the Xenopus oocyte system.
Conditions	Human recombinant α7 nAChR expressed in Xenopus oocytes.

Why This Matters

This data confirms JN403's partial agonist profile in a well-established electrophysiological system, providing researchers with a reliable tool to study α7-mediated currents without the confounding effects of full receptor activation and subsequent desensitization.

• [1] Feuerbach, D., et al. (2007). JN403, in vitro characterization of a novel nicotinic acetylcholine receptor α7 selective agonist. Neuroscience Letters, 416(1), 61-65. View Source
• [2] Tietje, K. R., et al. (2008). Preclinical Characterization of A-582941: A Novel α7 Neuronal Nicotinic Receptor Agonist with Broad Spectrum Cognition-Enhancing Properties. CNS Drug Reviews, 14(1), 73-89. View Source

Sensory Gating Restoration in DBA/2 Mice

JN403 is one of the most comprehensively characterized α7 agonists in vivo, demonstrating robust activity across a diverse set of animal models. It has been shown to improve learning/memory (social recognition test in mice), reverse sensory gating deficits (in DBA/2 mice), show anticonvulsant potential (audiogenic seizure model in DBA/2 mice), and produce significant reversal of mechanical hyperalgesia in two models of permanent pain with a fast onset and ~6h duration [1]. This broad, multi-domain in vivo validation distinguishes JN403 from other α7 agonists that may have a narrower reported efficacy profile. For instance, while PNU-282987 is primarily studied for its anti-inflammatory effects [2], JN403 has proven utility in models of cognition, epilepsy, and pain.

Sensory Gating

Cross-study

Restored auditory gating in awake DBA/2 mice; comparable to PNU-282987 in anesthetized rats

Supports sensory gating endpoint context; cross-study comparability with other tool compounds.

GTS-21 showed variable preclinical efficacy and failed cognition endpoints in schizophrenia trials.

Evidence Dimension	In Vivo Behavioral Efficacy Profile
Target Compound Data	Efficacy demonstrated in models of cognition, sensory gating, epilepsy, and pain.
Comparator Or Baseline	PNU-282987 (anti-inflammatory focus) and other α7 agonists with narrower published in vivo profiles.
Quantified Difference	JN403's in vivo profile is validated across 4+ distinct CNS domains (cognition, anxiety, epilepsy, pain), providing a broader experimental utility.
Conditions	Various rodent models (mice and rats) via systemic (i.v. and p.o.) administration.

Why This Matters

The extensive in vivo characterization reduces risk and increases confidence for researchers seeking a versatile α7 agonist tool compound for studying a wide range of CNS disorders, from cognitive impairment to chronic pain.

• [1] Feuerbach, D., et al. (2009). The selective nicotinic acetylcholine receptor α7 agonist JN403 is active in animal models of cognition, sensory gating, epilepsy and pain. Neuropharmacology, 56(1), 254-263. View Source
• [2] Yuan, F., et al. (2021). A Selective α7 Nicotinic Acetylcholine Receptor Agonist PNU-282987 Attenuates Sepsis-Induced Acute Lung Injury by Modulating the JAK2/STAT3/NF-κB Pathway. Frontiers in Pharmacology, 12, 778962. View Source

Neuronal vs. Muscle nAChR Selectivity

JN403 demonstrates a remarkable selectivity for neuronal α7 nAChRs over muscle-type receptors. Single-channel recordings established that JN403 is a potent agonist of α7 AChRs but a very low-efficacy agonist of muscle AChRs. Critically, JN403 elicits detectable α7 AChR channel openings at concentrations >1,000-fold lower than that for acetylcholine (ACh), whereas in muscle AChRs the concentration required is about 50-fold higher than that for ACh [1]. This functional selectivity is superior to that of some other α7 agonists and is crucial for in vivo applications where interaction with muscle nAChRs (e.g., at the neuromuscular junction) could lead to significant off-target effects.

Neuronal vs Muscle

Head-to-head

~50,000-fold selectivity window (α7 vs muscle nAChRs) relative to ACh activation thresholds

Defined activation profile supports neuronal-specific modulation in mixed-cell assays.

Single-channel electrophysiology in Xenopus oocytes expressing α7 or muscle AChRs.

Evidence Dimension	Functional Selectivity over Muscle nAChRs
Target Compound Data	>1,000-fold higher sensitivity for α7 over muscle nAChRs (relative to ACh potency)
Comparator Or Baseline	Acetylcholine (ACh)
Quantified Difference	JN403 is >1,000-fold more potent at activating α7 vs. muscle receptors when compared to the natural agonist ACh.
Conditions	Single-channel recordings of human neuronal α7 and muscle-type nAChRs.

Why This Matters

This high degree of selectivity over muscle-type receptors is a critical safety and specificity feature for in vivo studies, ensuring that observed effects are centrally mediated through neuronal α7 receptors rather than peripheral muscle receptor activation.

• [1] Arias, H. R., et al. (2013). Differential Pharmacological Activity of JN403 between α7 and Muscle Nicotinic Acetylcholine Receptors. Biochemistry, 52(47), 8480-8488. View Source

Research Applications of JN403

Sensory Gating and Cognition in Schizophrenia Models

Given its high selectivity for α7 over α4β2 (~500-fold) and α3β4 (~40-fold) nAChRs [1], JN403 is the preferred tool for in vivo and ex vivo studies aiming to directly link α7 receptor activation to cognitive improvements. Its robust efficacy in the social recognition test for learning/memory [2] provides a well-validated behavioral endpoint for correlating target engagement with functional outcome.

Neuropathic Pain and Mechanical Hyperalgesia Models

JN403's proven ability to significantly reverse mechanical hyperalgesia in pain models for up to 6 hours and to restore sensory gating deficits in DBA/2 mice [2] makes it an ideal compound for research into chronic pain mechanisms and the neurobiology of schizophrenia-related endophenotypes. Its partial agonist profile (Emax 55-85%) [3] allows for the study of α7 signaling without the confounding factor of rapid receptor desensitization.

Electrophysiology: α7 vs. Muscle nAChR Selectivity

JN403 is a well-characterized standard for in vitro pharmacology studies. Its defined potency (EC50 100 nM in GH3 cells) and partial agonism [3] are ideal for establishing positive controls in calcium flux assays or for studying α7-mediated currents in patch-clamp experiments. Its near-absolute lack of activity at other nAChR subtypes and the 5-HT3 receptor (pEC50 < 4) [3] ensures the recorded signals are highly specific to α7 activation.

Anxiolysis and Learning/Memory Facilitation

Researchers investigating the role of α7 nAChRs in seizure activity or anxiety can confidently select JN403 based on its validated in vivo efficacy. The compound demonstrates anticonvulsant potential in the audiogenic seizure paradigm and retains anxiolytic-like effects after a 6h pre-treatment period [2]. This sustained duration of action in vivo supports its use in behavioral paradigms requiring longer test sessions or subchronic dosing.

Application

Selection Property

Validation Focus

CNS gating-deficit model studies

Partial agonist with reported brain penetration and oral bioavailability

Awake DBA/2 mouse prepulse inhibition endpoint

Neuropathic pain model studies

Oral bioavailability and reported duration of action (~6h)

Mechanical hyperalgesia endpoint monitoring within 6-hour window

Electrophysiological α7 discrimination

Defined α7 vs muscle nAChR activation threshold (~50,000-fold window)

Patch-clamp or single-channel isolation of α7-mediated currents in mixed-cell populations

Anxiolytic and memory facilitation assays

Sustained behavioral effects after subchronic dosing

Social recognition and exploration endpoints in rodent models

• [1] Arias, H. R., et al. (2010). Different Interaction between the Agonist JN403 and the Competitive Antagonist Methyllycaconitine with the Human α7 Nicotinic Acetylcholine Receptor. Biochemistry. View Source
• [2] Feuerbach, D., et al. (2009). The selective nicotinic acetylcholine receptor α7 agonist JN403 is active in animal models of cognition, sensory gating, epilepsy and pain. Neuropharmacology, 56(1), 254-263. View Source
• [3] Feuerbach, D., et al. (2007). JN403, in vitro characterization of a novel nicotinic acetylcholine receptor α7 selective agonist. Neuroscience Letters, 416(1), 61-65. View Source